1-(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-ethoxyethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of such compounds often involves difluoromethylation processes based on X–CF2H bond formation . The difluoromethyl radical adds to [LnNin+1Ar] and undergoes reductive elimination to release the difluoromethylarene .Chemical Reactions Analysis
The chemical reactions involving this compound are likely to be complex and varied. Difluoromethylation of C(sp2)–H bond has been accomplished through Minisci-type radical chemistry . This strategy is best applied to heteroaromatics .Scientific Research Applications
New Antifungal Compound: Solubility and Partitioning
A novel potential antifungal compound of the 1,2,4-triazole class was synthesized and characterized, with its solubility in various solvents measured, and the thermodynamic parameters of solubility and transfer processes calculated. This study highlights the importance of solubility and partitioning characteristics in the development of pharmaceutical compounds, suggesting similar considerations for 1-(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-ethoxyethanone in drug delivery and formulation research (Volkova, Levshin, & Perlovich, 2020).
Synthesis and Antimicrobial Activities of Triazole Derivatives
Research on the synthesis of novel triazole derivatives with antimicrobial activities against various microorganisms presents an area where the compound could be applied, particularly if its structure lends itself to antimicrobial properties. This study underscores the potential for creating new antimicrobial agents from structurally complex compounds (Bektaş et al., 2007).
Optically Active Antifungal Azoles
The synthesis and evaluation of antifungal activity of optically active azole compounds, specifically targeting fungal cultures, highlight the potential for this compound in antifungal applications. The significance of structural modifications on antifungal efficacy could be an area of interest for further research (Upadhayaya et al., 2004).
Broad-Spectrum Anti-Cancer Activity
O-Arylated diazeniumdiolates with broad-spectrum anti-cancer activity suggest a promising approach to chemotherapy. This study points to the potential application of structurally complex compounds in cancer treatment, especially in designing drugs with selective activity against tumor cells while minimizing toxicity toward normal tissues (Keefer, 2010).
Properties
IUPAC Name |
1-[4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-ethoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20F2N6O2/c1-2-26-11-16(25)23-7-5-22(6-8-23)10-15-19-20-21-24(15)12-3-4-13(17)14(18)9-12/h3-4,9H,2,5-8,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARYJKGOAGKGAMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)N1CCN(CC1)CC2=NN=NN2C3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20F2N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.